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Compound of Interest

Compound Name: 2-Hydroxy-3-nitrobenzaldehyde

Cat. No.: B105151

Essential Safety and Handling Guide for 2-
Hydroxy-3-nitrobenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Hydroxy-3-nitrobenzaldehyde, ensuring the safety of laboratory
personnel and the integrity of research.

Hazard Identification and Quantitative Data

2-Hydroxy-3-nitrobenzaldehyde is a chemical compound that requires careful handling due to
its potential health hazards. It is classified as harmful if swallowed, a skin irritant, a serious eye
irritant, and may cause respiratory irritation.[1][2] Adherence to the safety protocols outlined
below is mandatory to minimize risk.

Table 1: Physical, Chemical, and Hazard Properties of 2-Hydroxy-3-nitrobenzaldehyde
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Property Value Citations
Physical State Powder Solid [1]
Appearance Dark yellow [1]
Molecular Formula C7HsNOa4 [2][3]
Molecular Weight 167.12 g/mol [2]
Melting Point 105 - 110 °C (221 - 230 °F) [1]
Storage Class 11 (Combustible Solids) [4]

GHS Hazard Statements H302, H315, H319, H335 [2]

Acute Toxicity, Oral (Category
4), Skin Irritation (Category 2),
o Serious Eye Irritation
Hazard Classifications N [1][2]
(Category 2), Specific target
organ toxicity — single

exposure (Category 3)

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against
chemical exposure. The following PPE is mandatory when handling 2-Hydroxy-3-
nitrobenzaldehyde:

o Eye and Face Protection: Wear chemical safety goggles with side shields conforming to
EN166 (EU) or NIOSH (US) standards.[5] A face shield may be required for operations with a
higher risk of splashing.[1]

¢ Skin Protection:

o Gloves: Wear suitable chemical-resistant gloves that have been inspected prior to use.[5]
For special purposes, it is recommended to check the chemical resistance with the glove
supplier.[4][6]

o Lab Coat: A clean, buttoned lab coat must be worn to protect from skin contact.
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o Protective Clothing: For larger quantities or tasks with a higher exposure risk, additional
protective clothing may be necessary.[1]

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or higher is required. Ensure adequate ventilation in the work area.[4][7]

Operational Plan: Safe Handling Protocol

A systematic approach to handling 2-Hydroxy-3-nitrobenzaldehyde is crucial for safety.

Step 1: Preparation

Ensure the work area, such as a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Locate the nearest safety shower and eyewash station before beginning work.

Have an appropriate spill kit readily accessible.

Step 2: Handling the Chemical

Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation of
dust.[4]

Avoid all direct contact with the chemical.[1]

Do not breathe in the dust.[1]

When weighing the powder, do so carefully to avoid creating airborne dust.

Keep the container tightly closed when not in use.[1][8]
Step 3: Post-Handling
e Thoroughly wash hands and any exposed skin with soap and water after handling.[1][5]

¢ Decontaminate the work surface.
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e Clean all equipment used during the procedure.

 Remove and wash contaminated clothing before reuse.[8]

Preparation

Verify PPE Availability

l

Locate Safety Equipment

l

Prepare Spill Kit

Handling
Y

Work in Fume Hood

i

Avoid Direct Contact

i

Weigh Carefully

i

Keep Container Closed

Post-Handling
Y

Wash Hands Thoroughly

i

Decontaminate Work Area

i

Clean Equipment

Proceed to Handling

Proceed to Post-Handling
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Click to download full resolution via product page
Caption: Workflow for Safe Handling of 2-Hydroxy-3-nitrobenzaldehyde.

Disposal Plan

Proper disposal of 2-Hydroxy-3-nitrobenzaldehyde and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

Step 1: Waste Segregation
» Do not mix 2-Hydroxy-3-nitrobenzaldehyde waste with other waste streams.

o Keep all chemical waste in its original or a clearly labeled, suitable, and closed container.[5]

[7]
Step 2: Chemical Inactivation/Treatment (If applicable and safe)

o For larger quantities, consider dissolving or mixing the material with a combustible solvent
for incineration. This should only be performed by trained personnel in a designated facility.

[5]
Step 3: Final Disposal
» Dispose of the chemical waste through a licensed disposal company.[1][5]
e The container must be disposed of as hazardous waste.[6]

e Do not let the product enter drains or the environment.[1][5]
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Caption: Disposal Workflow for 2-Hydroxy-3-nitrobenzaldehyde.
First-Aid Measures
In the event of exposure, immediate action is crucial.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1] Remove contact lenses if present and easy to do.[5] Seek immediate medical
attention.[1]
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Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing and shoes.[1] If skin irritation occurs, get medical advice/attention.[5]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[1] Seek medical attention.[1]

Ingestion: If swallowed, call a poison center or doctor/physician if you feel unwell.[1][9] Rinse
mouth.[9] Never give anything by mouth to an unconscious person.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105151?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

